Cas no 51241-38-4 (Benzene, 1-chloro-3-(pentyloxy)-)

Benzene, 1-chloro-3-(pentyloxy)- structure
51241-38-4 structure
Product Name:Benzene, 1-chloro-3-(pentyloxy)-
CAS No:51241-38-4
MF:C11H15ClO
MW:198.689202547073
CID:362751
PubChem ID:53912821
Update Time:2025-04-19

Benzene, 1-chloro-3-(pentyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-3-(pentyloxy)-
    • 1-chloro-3-pentoxybenzene
    • 1-CHLORO-3-(PENTYLOXY)BENZENE
    • AKOS014092287
    • DTXSID50707613
    • SCHEMBL8551026
    • KESDBEGYAQDHHZ-UHFFFAOYSA-N
    • 3-Chlorophenol, n-pentyl ether
    • 51241-38-4
    • Inchi: 1S/C11H15ClO/c1-2-3-4-8-13-11-7-5-6-10(12)9-11/h5-7,9H,2-4,8H2,1H3
    • InChI Key: KESDBEGYAQDHHZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)OCCCCC

Computed Properties

  • Exact Mass: 198.08125
  • Monoisotopic Mass: 198.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

Benzene, 1-chloro-3-(pentyloxy)- Pricemore >>

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